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Compound of Interest

Compound Name: TRC253

Cat. No.: B1574705

For Immediate Release

This technical guide provides an in-depth analysis of the mechanism of action of TRC253 (also known as JNJ-63576253), a novel androgen receptor 

document is intended for researchers, scientists, and drug development professionals interested in the molecular pharmacology and clinical applicatio

Core Mechanism of Action: Potent Antagonism of Wild-Type and Mutant Androgen
TRC253 is an orally bioavailable small molecule that acts as a competitive antagonist of the androgen receptor.[1][2][3] Its primary mechanism involve

(LBD) of both wild-type (WT) AR and, critically, specific mutant forms of the AR that confer resistance to second-generation antiandrogens like enzalu

By occupying the LBD, TRC253 prevents the binding of androgens, such as testosterone and dihydrotestosterone (DHT). This blockade inhibits the c

its activation. Consequently, TRC253 prevents the nuclear translocation of the AR, its binding to androgen response elements (AREs) on DNA, and th

prostate cancer cell proliferation and survival.[1][2]

A key feature of TRC253 is its potent activity against the F877L AR mutation.[2][4] This mutation, which can arise in patients treated with enzalutamid

agonist, thereby driving tumor progression. TRC253 effectively antagonizes the F877L mutant AR, offering a therapeutic option for patients who have 

digraph "TRC253_Mechanism_of_Action" {

  graph [fontname="Arial", fontsize=12, labelloc="t", label="Figure 1: TRC253 Signaling Pathway", rankdir="TB

  node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, penwidth=1];

  edge [fontname="Arial", fontsize=10, arrowhead=normal, penwidth=1.5];

// Nodes

Androgen [label="Androgen\n(Testosterone/DHT)", fillcolor="#FBBC05", fontcolor="#202124"];

AR_cytoplasm [label="Androgen Receptor (AR)\n(Cytoplasm)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

TRC253 [label="TRC253", fillcolor="#EA4335", fontcolor="#FFFFFF"];

AR_TRC253_complex [label="AR-TRC253 Complex\n(Inactive)", fillcolor="#F1F3F4", fontcolor="#202124"];

AR_Androgen_complex [label="AR-Androgen Complex\n(Active)", fillcolor="#34A853", fontcolor="#FFFFFF"];

Nucleus [label="Nucleus", shape=oval, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

ARE [label="Androgen Response\nElement (ARE)", fillcolor="#FFFFFF", fontcolor="#202124", shape=underline];

Gene_Transcription [label="Gene Transcription", fillcolor="#FFFFFF", fontcolor="#202124", shape=plaintext];

Cell_Proliferation [label="Cell Proliferation\n& Survival", fillcolor="#FFFFFF", fontcolor="#202124", shape=pl

// Edges

Androgen -> AR_cytoplasm [label="Binds to"];

TRC253 -> AR_cytoplasm [label="Competitively Binds to", color="#EA4335"];

AR_cytoplasm -> AR_TRC253_complex [style=dashed];

AR_cytoplasm -> AR_Androgen_complex [style=dashed];

AR_Androgen_complex -> Nucleus [label="Translocates to"];

Nucleus -> ARE [style=invis];

ARE -> Gene_Transcription [label="Initiates"];
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Gene_Transcription -> Cell_Proliferation [label="Leads to"];

AR_TRC253_complex -> Nucleus [label="Translocation Blocked", style=dashed, color="#EA4335", arrowhead=tee];

}

Figure 2: In Vitro Experimental Workflow

In Vivo Xenograft Study

LNCaP F877L Xenograft Model[5]

Animal Model: Not explicitly stated, but typically immunodeficient mice (e.g., SCID or nude mice) are used f

Tumor Inoculation: LNCaP SRα F877L tumor cells were implanted in the animals.

Treatment: Once tumors were established, mice were treated with TRC253 at a dose of 30 mg/kg, administered o

Endpoint: Tumor growth was monitored and compared to a vehicle-treated control group.

```dot

digraph "Experimental_Workflow_In_Vivo" {

  graph [fontname="Arial", fontsize=12, labelloc="t", label="Figure 3: In Vivo Xenograft Study Workflow", rank

  node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, penwidth=1, fillcolor="#FFFFFF", fon

  edge [fontname="Arial", fontsize=10, arrowhead=normal, penwidth=1.5];

start [label="Start", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

implant [label="Implant LNCaP F877L\nTumor Cells"];

tumor_growth [label="Allow Tumors to Establish"];

randomize [label="Randomize into\nTreatment Groups"];

treat [label="Treat with TRC253 (30 mg/kg, p.o.)\nor Vehicle Daily"];
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monitor [label="Monitor Tumor Growth"];

end [label="End of Study\n(Day 72)", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> implant -> tumor_growth -> randomize -> treat -> monitor -> end;

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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